Cas no 61287-03-4 (Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis-)

Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis- structure
61287-03-4 structure
Product Name:Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis-
CAS No:61287-03-4
MF:C11H14F3N3O4
MW:309.24177312851
CID:485763
PubChem ID:71397378
Update Time:2025-04-19

Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis-
    • 2-[5-(2-hydroxyethylamino)-4-nitro-2-(trifluoromethyl)anilino]ethanol
    • DTXSID40818883
    • 61287-03-4
    • 2,2'-{[4-Nitro-6-(trifluoromethyl)-1,3-phenylene]diazanediyl}di(ethan-1-ol)
    • Inchi: 1S/C11H14F3N3O4/c12-11(13,14)7-5-10(17(20)21)9(16-2-4-19)6-8(7)15-1-3-18/h5-6,15-16,18-19H,1-4H2
    • InChI Key: SDCNOAZKQNAVJA-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=CC=1NCCO)NCCO)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 309.09372
  • Monoisotopic Mass: 309.09364042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 107.66
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